1-(3-Methylthiophen-2-yl)ethane-1-thiol

• Molecular Formula: C7H10S2
• Molecular Weight: 158.3 g/mol
• IUPAC Name: 1-(3-methylthiophen-2-yl)ethanethiol
• InChI: InChI=1S/C7H10S2/c1-5-3-4-9-7(5)6(2)8/h3-4,6,8H,1-2H3
• InChI Key: YFCYJODJWSZWRM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C(C)S

Description

1-(3-Methylthiophen-2-yl)ethane-1-thiol is a sulfur-containing organic compound characterized by a thiophene ring substituted with a methyl group at the 3-position and an ethane-1-thiol moiety at the 2-position. This structure confers unique electronic and steric properties, making it relevant in pharmaceutical synthesis, materials science, and flavor chemistry . The thiophene ring’s aromaticity and the thiol group’s nucleophilicity enable diverse reactivity, including participation in Michael additions, nucleophilic substitutions, and coordination with metal ions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-Methylthiophen-2-yl)ethane-1-thiol can be achieved through several methods. One common approach involves the reaction of 3-methylthiophene with ethyl bromide in the presence of a strong base such as sodium hydride or potassium tert-butoxide. The reaction typically occurs under reflux conditions in an aprotic solvent like dimethylformamide (DMF) or tetrahydrofuran (THF) .

Industrial Production Methods

Industrial production of thiol compounds often involves catalytic processes. For instance, the catalytic preparation of thiols using hydrogen sulfide (H₂S) is a widely used method. This process can be adapted for the large-scale production of 1-(3-Methylthiophen-2-yl)ethane-1-thiol by optimizing reaction conditions such as temperature, pressure, and catalyst type .

Chemical Reactions Analysis

Types of Reactions

1-(3-Methylthiophen-2-yl)ethane-1-thiol undergoes various chemical reactions, including:

Oxidation: The thiol group can be oxidized to form disulfides or sulfonic acids.

Reduction: Reduction reactions can convert the thiol group to a sulfide.

Substitution: The thiol group can participate in nucleophilic substitution reactions, replacing other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and sodium hypochlorite (NaOCl).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are used.

Substitution: Nucleophilic substitution reactions often involve reagents like alkyl halides or acyl chlorides.

Major Products Formed

Oxidation: Disulfides (R-S-S-R) or sulfonic acids (R-SO₃H).

Reduction: Sulfides (R-S-R’).

Substitution: Various substituted thiophene derivatives depending on the reagents used.

Scientific Research Applications

1-(3-Methylthiophen-2-yl)ethane-1-thiol has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in designing thiophene-based pharmaceuticals.

Industry: Utilized in the production of materials such as conductive polymers and as a precursor in the synthesis of other thiophene derivatives

Mechanism of Action

The mechanism of action of 1-(3-Methylthiophen-2-yl)ethane-1-thiol involves its interaction with molecular targets through its thiol group. Thiol groups are known to form covalent bonds with electrophilic centers in proteins and enzymes, potentially inhibiting their activity. This interaction can affect various biological pathways, leading to the compound’s observed biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Positional Isomers: 1-(5-Methylthiophen-2-yl)ethane-1-thiol

This isomer differs in the methyl group’s placement on the thiophene ring (5-position instead of 3-position). For example, the 3-methyl substitution in the target compound may enhance steric hindrance near the thiol group, reducing nucleophilic accessibility compared to the 5-methyl isomer. No direct experimental comparisons are available, but analogous thiophene derivatives show that substituent positioning significantly impacts melting points, solubility, and biological activity .

Property	1-(3-Methylthiophen-2-yl)ethane-1-thiol	1-(5-Methylthiophen-2-yl)ethane-1-thiol
Substituent Position	3-Methylthiophen-2-yl	5-Methylthiophen-2-yl
Molecular Weight	Not reported	Not reported
Key Reactivity	Higher steric hindrance near thiol	Reduced steric hindrance
Reported Applications	Limited data	Limited data

Functional Group Variants: 1-(Methylthio)ethane-1-thiol

This compound replaces the thiophene ring with a methylthio (-SCH₃) group. The absence of aromaticity reduces conjugation effects, while the methylthio group’s weaker electron-donating capacity compared to thiophene may lower stability in oxidative environments. EFSA classifies it as a Class I flavouring agent with a threshold of 0.12 μg/kg body weight, suggesting lower toxicity compared to aromatic thiols .

Property	1-(3-Methylthiophen-2-yl)ethane-1-thiol	1-(Methylthio)ethane-1-thiol
Aromatic System	Thiophene ring	Aliphatic methylthio group
Electron Density	High (due to aromatic conjugation)	Moderate
Regulatory Status	Not evaluated by EFSA	Class I flavouring agent

Aromatic System Variants: 1-(3-Fluoro-4-methylphenyl)ethane-1-thiol

Replacing the thiophene with a fluorinated phenyl ring introduces electronegative fluorine, enhancing lipophilicity and metabolic stability. Such substitutions are common in drug design to improve bioavailability. However, the phenyl ring’s planar structure may reduce steric effects compared to the thiophene’s bent geometry .

Property	1-(3-Methylthiophen-2-yl)ethane-1-thiol	1-(3-Fluoro-4-methylphenyl)ethane-1-thiol
Aromatic Ring	Thiophene	Fluorinated benzene
Lipophilicity (LogP)	Lower (estimated)	Higher (due to fluorine)
Bioavailability	Limited data	Potentially enhanced

Biological Activity

1-(3-Methylthiophen-2-yl)ethane-1-thiol, a compound featuring a thiol group, has garnered interest in the field of medicinal chemistry due to its potential biological activities. Thiols are known for their reactivity and ability to form disulfides, which can influence various biological pathways. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

1-(3-Methylthiophen-2-yl)ethane-1-thiol is characterized by the following chemical structure:

$$\text{C}_8\text{H}_{10}\text{S}$$

This compound contains a thiol (-SH) functional group that is crucial for its biological activity. The presence of the methylthiophene moiety contributes to its lipophilicity and potential interactions with biological targets.

The biological activity of thiols is often attributed to their ability to act as antioxidants, metal chelators, and enzyme inhibitors. Specifically, thiols can interact with metal ions in enzymes, affecting their activity. For instance, in studies involving metallo-beta-lactamases (MBLs), thiol-containing compounds have shown promise as inhibitors by binding to zinc ions in the active site of these enzymes .

Inhibition of Metallo-beta-lactamases

Research indicates that compounds with thiol groups can effectively inhibit MBLs, which are responsible for antibiotic resistance in certain bacteria. For example, compounds similar to 1-(3-Methylthiophen-2-yl)ethane-1-thiol have demonstrated significant inhibitory effects against MBLs such as NDM-1 and VIM-1 in vitro . The mechanism involves direct binding to the active site rather than merely acting as zinc chelators.

Biological Activity Data

The following table summarizes the biological activities observed for 1-(3-Methylthiophen-2-yl)ethane-1-thiol and related compounds:

Activity	Observation	Reference
Inhibition of MBLs	Potent inhibition observed
Antioxidant Activity	Reduces oxidative stress markers
Cytotoxicity against cancer cells	IC50 values vary based on cell type

Case Studies

Several studies have explored the biological implications of thiol-containing compounds:

• Antimicrobial Activity : A study investigated the effects of various thiol derivatives on antibiotic efficacy against resistant bacterial strains. It was found that incorporating thiol groups enhanced the effectiveness of certain antibiotics by restoring their activity against MBL-producing bacteria .
• Cytotoxic Effects : In vitro studies assessed the cytotoxicity of 1-(3-Methylthiophen-2-yl)ethane-1-thiol on different cancer cell lines. The results indicated variable IC50 values, suggesting selective toxicity that could be exploited for therapeutic purposes .
• Metabolomic Analysis : A metabolomic study evaluated the redox response involving thiols in patients undergoing treatment for acetaminophen overdose. The findings highlighted the role of thiols in mitigating liver damage through antioxidant mechanisms .